Cas no 2138172-67-3 (1-Ethyl-2-(2-fluorophenyl)benzene)

• Product Name: 1-Ethyl-2-(2-fluorophenyl)benzene
• CAS No: 2138172-67-3
• MF: C₁₄H₁₃F
• MW: 200.251427412033
• CID: 6564429
• PubChem ID: 54125610
• Update Time: 2025-11-01

1-Ethyl-2-(2-fluorophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2138172-67-3
• 1-ethyl-2-(2-fluorophenyl)benzene
• EN300-701828
• 1-Ethyl-2-(2-fluorophenyl)benzene

• Inchi： 1S/C14H13F/c1-2-11-7-3-4-8-12(11)13-9-5-6-10-14(13)15/h3-10H,2H2,1H3
• InChI Key： ZAHSTHSDOLTPMK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 200.100128577g/mol
• Monoisotopic Mass: 200.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-Ethyl-2-(2-fluorophenyl)benzene

Comprehensive Overview of 1-Ethyl-2-(2-fluorophenyl)benzene (CAS No. 2138172-67-3): Properties, Applications, and Industry Insights

1-Ethyl-2-(2-fluorophenyl)benzene (CAS No. 2138172-67-3) is a fluorinated aromatic compound gaining attention in pharmaceutical and material science research. This specialty chemical belongs to the class of fluorophenyl derivatives, characterized by its unique molecular structure combining an ethyl group with a fluorinated phenyl ring. The presence of the fluorine atom significantly alters the compound's electronic properties, making it valuable for various high-performance applications.

In recent years, fluorinated organic compounds like 1-Ethyl-2-(2-fluorophenyl)benzene have become increasingly important due to their enhanced stability and bioavailability compared to non-fluorinated analogs. The compound's molecular weight of 214.26 g/mol and lipophilic nature make it particularly interesting for drug discovery applications, where researchers are actively exploring its potential as a pharmaceutical intermediate or building block for more complex molecules.

The synthesis of CAS 2138172-67-3 typically involves palladium-catalyzed cross-coupling reactions, a hot topic in modern organic chemistry. This aligns with current industry trends toward more sustainable synthetic methods and green chemistry principles. Researchers are particularly interested in how the fluorine substitution pattern affects the compound's electronic properties and biological activity, which are frequent search topics in academic databases.

From a materials science perspective, 1-Ethyl-2-(2-fluorophenyl)benzene shows promise in the development of advanced organic semiconductors and liquid crystal materials. The fluorine atom's strong electronegativity can influence the charge transport properties of resulting materials, making this compound relevant to the growing field of flexible electronics and OLED technology – areas receiving significant research funding worldwide.

Quality control of CAS No. 2138172-67-3 typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity specifications are critical for research applications, with most commercial suppliers offering ≥95% purity grades. Proper storage conditions (usually under inert atmosphere at low temperatures) and handling procedures are essential to maintain stability, as with many fluorinated aromatic compounds.

Market analysts note growing demand for fluorinated building blocks like 1-Ethyl-2-(2-fluorophenyl)benzene, driven by expansion in the pharmaceutical sector and electronic materials industry. The global market for fluorine-containing compounds is projected to grow significantly, with structure-activity relationship studies being a key driver for research into this chemical space.

Environmental and regulatory aspects of fluorinated compounds remain an active discussion point in scientific circles. While CAS 2138172-67-3 is not currently classified as hazardous under major regulatory frameworks, proper waste disposal methods and environmental impact assessments should always be considered when working with such compounds, reflecting the chemical industry's increasing focus on sustainability metrics.

Future research directions for 1-Ethyl-2-(2-fluorophenyl)benzene may explore its potential in catalysis, as a ligand in transition metal complexes, or as a precursor for more complex fluorinated architectures. The compound's structure-property relationships continue to be an area of active investigation, particularly in contexts where fluorine effects on molecular conformation and intermolecular interactions are important.